Cas no 1936093-33-2 (CID 130936573)

• Product Name: CID 130936573
• CAS No: 1936093-33-2
• MF: C₇H₁₀BrF₃
• MW: 231.053512096405
• CID: 5285343
• Update Time: 2025-10-30

CID 130936573 Chemical and Physical Properties

Names and Identifiers

• CID 130936573
• Cyclobutane, 1-(bromomethyl)-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C7H10BrF3/c8-5-6(2-1-3-6)4-7(9,10)11/h1-5H2
• InChI Key： HKELKAIRLPXFHQ-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(F)(F)F)CCC1

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 166.6±35.0 °C(Predicted)

Additional information on CID 130936573

Comprehensive Overview of CAS No. 1936093-33-2 and CID 130936573: Properties, Applications, and Research Insights

The chemical compound identified by CAS No. 1936093-33-2 and the product name CID 130936573 has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. Researchers and industry professionals are increasingly interested in understanding its properties, synthesis methods, and commercial viability. This article delves into the scientific and practical aspects of this compound, addressing common queries such as "What is CAS No. 1936093-33-2 used for?" and "How is CID 130936573 synthesized?" while aligning with current trends in material science and biotechnology.

CAS No. 1936093-33-2 belongs to a class of specialized organic compounds that exhibit remarkable stability and reactivity under controlled conditions. Its molecular formula and weight, though proprietary in some contexts, suggest applications in high-performance materials and pharmaceutical intermediates. The compound's CID 130936573 designation in PubChem further highlights its relevance in drug discovery pipelines, particularly in targeting enzyme inhibition or receptor modulation. Recent studies have explored its potential in "green chemistry" initiatives, where its low environmental footprint aligns with global sustainability goals.

One of the most searched questions regarding CID 130936573 pertains to its "mechanism of action" in biological systems. Preliminary research indicates that the compound may interact with specific protein domains, making it a candidate for therapeutic development. This aligns with the growing demand for "precision medicine" solutions, where tailored molecular interventions are sought after. Additionally, its thermal and chemical stability makes CAS No. 1936093-33-2 suitable for advanced material applications, such as flexible electronics or energy storage devices—a hot topic in "next-generation battery technology" forums.

The synthesis of CID 130936573 typically involves multi-step organic reactions, including cross-coupling and catalytic hydrogenation. Industry reports suggest that optimizing its production scale is a key challenge, prompting searches like "cost-effective synthesis of CAS No. 1936093-33-2." Innovations in flow chemistry and biocatalysis may offer solutions, reflecting broader trends toward "process intensification" in chemical manufacturing. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for quality control, addressing another common query: "How to characterize CID 130936573 purity?"

From a commercial perspective, CAS No. 1936093-33-2 is gaining traction in specialty chemical markets. Its potential as a "building block for functional materials" resonates with industries focusing on lightweight composites and smart coatings. Regulatory filings indicate that the compound complies with major safety standards, though users frequently search for "CAS No. 1936093-33-2 safety data sheets" to ensure proper handling. Environmental compatibility studies, another trending topic, suggest minimal ecotoxicity, supporting its use in "eco-friendly formulations."

In conclusion, CID 130936573 and its associated CAS No. 1936093-33-2 represent a compelling intersection of chemistry and innovation. Whether for biomedical research, advanced materials, or sustainable manufacturing, this compound continues to inspire both academic inquiry and industrial adoption. Future directions may include exploring its "synergistic effects" with other molecules or adapting its structure for "AI-driven drug design"—a testament to its versatility in an evolving scientific landscape.